2-(Cyclopentylamino)-5-nitrobenzoic acid
Description
2-(Cyclopentylamino)-5-nitrobenzoic acid is a benzoic acid derivative featuring a nitro group (-NO₂) at the 5-position and a cyclopentylamino (-NH-cyclopentyl) substituent at the 2-position of the aromatic ring. Nitrobenzoic acids are widely studied for their roles in pharmaceuticals, agrochemicals, and organic synthesis due to their electron-withdrawing nitro group, which enhances reactivity and influences intermolecular interactions .
Properties
Molecular Formula |
C12H14N2O4 |
|---|---|
Molecular Weight |
250.25 g/mol |
IUPAC Name |
2-(cyclopentylamino)-5-nitrobenzoic acid |
InChI |
InChI=1S/C12H14N2O4/c15-12(16)10-7-9(14(17)18)5-6-11(10)13-8-3-1-2-4-8/h5-8,13H,1-4H2,(H,15,16) |
InChI Key |
RRBZHOSMBHLORK-UHFFFAOYSA-N |
Canonical SMILES |
C1CCC(C1)NC2=C(C=C(C=C2)[N+](=O)[O-])C(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Physicochemical Properties
The following table compares 2-(cyclopentylamino)-5-nitrobenzoic acid with structurally related compounds, focusing on substituents, molecular weight, melting points, and solubility:
Calculated based on atomic masses. *Inferred from solubility trends of structurally similar compounds (e.g., lists cyclopentylamino derivatives with solubility in organic solvents).
Key Observations:
- Melting Points: Nitro and halogen substituents increase melting points due to enhanced intermolecular forces (e.g., 2-chloro-5-nitrobenzoic acid melts at 215–217°C vs. 234–278°C for amino-nitro isomers) .
Key Observations:
- Pharmaceutical Relevance: Cyclopentylamino and methylamino derivatives are prioritized in medicinal chemistry for their balanced lipophilicity and hydrogen-bonding capacity, which aid in target binding .
- Synthetic Pathways : Chloro-nitrobenzoic acids often undergo nucleophilic substitution (e.g., amination) to generate analogs like the target compound .
Stability and Reactivity
- Nitro Group Reactivity : The nitro group at position 5 facilitates electrophilic aromatic substitution and reduction reactions, enabling derivatization into amines or hydroxylamines .
- Cyclopentylamino Group: The cyclopentyl ring may undergo oxidation under strong acidic or oxidizing conditions, necessitating careful handling during synthesis .
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